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Compound of Interest

Compound Name: 3-Phenoxyphenol

Cat. No.: B1222215

An In-depth Technical Guide to the Physicochemical Properties of 3-Phenoxyphenol for
Material Science

Introduction

3-Phenoxyphenol is an organic compound with the chemical formula C12H1002. It belongs to
the class of diaryl ethers and is characterized by a phenol group substituted with a phenoxy
group at the meta position. This unique structure imparts a combination of flexibility, thermal
stability, and reactivity that makes it a valuable building block in material science, particularly in
the synthesis of high-performance polymers. This guide provides a comprehensive overview of
the core physicochemical properties of 3-phenoxyphenol, detailed experimental protocols for
their determination, and an exploration of their relevance in material science applications.

Physicochemical Properties

The material science applications of 3-phenoxyphenol are directly influenced by its inherent
physicochemical properties. These properties dictate its processing conditions, reactivity in
polymerization reactions, and the characteristics of the resulting materials. A summary of these
key properties is presented below.
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Property Value Units
Molecular Formula C12H1002

Molecular Weight 186.21 g/mol
Melting Point 64-67 °C
Boiling Point 315 °C
Density 1.23 g/cm3
pKa 9.8

Soluble in methanol, ethanol,
Solubility diethyl ether, and acetone.
Insoluble in water.

Off-white to pale yellow
Appearance ) )
crystalline solid

Experimental Protocols

Accurate determination of the physicochemical properties of 3-phenoxyphenol is crucial for its
effective utilization in material science. The following are detailed methodologies for key
experimental procedures.

Melting Point Determination

The melting point of 3-phenoxyphenol can be determined using the capillary method with a
melting point apparatus.

Procedure:

o A small amount of finely powdered 3-phenoxyphenol is packed into a capillary tube to a
height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate (e.g., 1-2 °C/min) near the expected melting point.
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e The temperature at which the substance starts to melt and the temperature at which it
becomes completely liquid are recorded as the melting range.

Boiling Point Determination

The boiling point of 3-phenoxyphenol can be determined using the distillation method.
Procedure:
o Asample of 3-phenoxyphenol is placed in a distillation flask with a few boiling chips.

o The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned
just below the side arm of the flask.

o The flask is heated, and the temperature is recorded when the liquid boils and a steady
stream of distillate is collected. This temperature is the boiling point.

Solubility Determination

The solubility of 3-phenoxyphenol in various solvents can be determined by the equilibrium
solubility method.

Procedure:

An excess amount of 3-phenoxyphenol is added to a known volume of the solvent in a
sealed container.

o The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium
(e.q., 24 hours).

e The saturated solution is then filtered to remove the undissolved solid.

o A known volume of the filtrate is taken, the solvent is evaporated, and the mass of the
dissolved 3-phenoxyphenol is measured. The solubility is then calculated.

pKa Determination

The acid dissociation constant (pKa) of the phenolic hydroxyl group in 3-phenoxyphenol can
be determined by potentiometric titration.
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Procedure:

e A known concentration of 3-phenoxyphenol is dissolved in a suitable solvent mixture (e.g.,
water-methanol).

e The solution is titrated with a standardized solution of a strong base (e.g., NaOH) while
monitoring the pH using a calibrated pH meter.

 Atitration curve of pH versus the volume of titrant added is plotted.

e The pKa is determined from the pH at the half-equivalence point of the titration curve.

Material Science Applications

The physicochemical properties of 3-phenoxyphenol are pivotal to its applications in material
science, primarily as a monomer in the synthesis of high-performance polymers such as
poly(ether ether ketone) (PEEK) and other poly(aryl ether ketone)s (PAEKS).

The presence of the ether linkage in 3-phenoxyphenol provides flexibility to the resulting
polymer backbone, while the aromatic rings contribute to thermal stability and mechanical
strength. The phenolic hydroxyl group serves as a reactive site for nucleophilic aromatic
substitution reactions during polymerization.
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Synthesis of 3-Phenoxyphenol
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Caption: Synthesis workflow for 3-phenoxyphenol via Ullmann condensation.

The polymerization process involving 3-phenoxyphenol typically follows a nucleophilic
aromatic substitution mechanism. The phenoxide ion, generated by deprotonation of the
hydroxyl group with a base, acts as a nucleophile, attacking an activated aromatic dihalide.
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Polymerization with 3-Phenoxyphenol
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Nucleophilic Aromatic Poly(aryl ether ketone)
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Deprotonation Phenoxide Intermediate Substitution Polymerization
3-Phenoxyphenol
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Caption: Polymerization pathway involving 3-phenoxyphenol.

Conclusion

3-Phenoxyphenol is a key monomer in the development of advanced materials. Its well-
defined physicochemical properties, including its melting and boiling points, solubility, and the
reactivity of its phenolic hydroxyl group, are fundamental to its successful application in the
synthesis of high-performance polymers. A thorough understanding of these properties and the
experimental methods for their determination is essential for researchers and scientists in the
field of material science to innovate and develop new materials with tailored characteristics.

 To cite this document: BenchChem. [physicochemical properties of 3-phenoxyphenol for
material science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222215#physicochemical-properties-of-3-
phenoxyphenol-for-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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